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Compound of Interest

Compound Name:
N-9-

Methoxynonyldeoxynojirimycin

Cat. No.: B1681059 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to

the safe handling, use, and disposal of N-9-Methoxynonyldeoxynojirimycin.

This document provides crucial safety and logistical information for the handling of N-9-
Methoxynonyldeoxynojirimycin. The following procedures are based on general laboratory

safety principles for handling research-grade chemical compounds where a specific Safety

Data Sheet (SDS) is not available. A thorough risk assessment should be conducted by

qualified personnel before initiating any work with this compound.

Chemical and Physical Properties
A summary of the known physical and chemical properties for N-9-
Methoxynonyldeoxynojirimycin and its hydrochloride salt is provided below. This information

is essential for understanding the compound's characteristics for safe handling and storage.
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Property
N-9-
Methoxynonyldeoxynojiri
mycin

N-9-
Methoxynonyldeoxynojiri
mycin hydrochloride

Molecular Formula C₁₆H₃₃NO₅[1] C₁₆H₃₄ClNO₅[2]

Molecular Weight 319.44 g/mol [1] 355.9 g/mol [2]

CAS Number 615253-61-7[1] 1333144-07-2[2]

IUPAC Name

(2R,3R,4R,5S)-2-

(hydroxymethyl)-1-(9-

methoxynonyl)piperidine-3,4,5-

triol[1]

(2R,3R,4R,5S)-2-

(hydroxymethyl)-1-(9-

methoxynonyl)piperidine-3,4,5-

triol;hydrochloride[2]

Synonyms
SP187, UV-4 iminosugar,

MON-DNJ[1]

SP-187 hydrochloride, UV-

4B[2]

Personal Protective Equipment (PPE)
Due to the absence of specific toxicological data, a cautious approach is recommended. The

following PPE should be considered the minimum requirement when handling N-9-
Methoxynonyldeoxynojirimycin.
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PPE Type Specification

Eye and Face Protection
Chemical safety goggles or a face shield where

splashing is possible.

Hand Protection

Chemically resistant gloves (e.g., nitrile,

neoprene). Glove integrity should be checked

before and during use.

Body Protection

A lab coat or chemical-resistant apron should be

worn. For larger quantities or where significant

exposure is possible, a chemical-resistant suit

may be necessary.

Respiratory Protection

For handling powders or creating aerosols, a

NIOSH-approved respirator with an appropriate

particulate filter is recommended. Work should

be conducted in a well-ventilated area or a fume

hood.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for the safe handling of N-9-
Methoxynonyldeoxynojirimycin from receipt to disposal.

Preparation and Engineering Controls:

Work in a designated area, such as a chemical fume hood, to minimize inhalation

exposure.

Ensure that a safety shower and eyewash station are readily accessible.

Assemble all necessary equipment and reagents before handling the compound.

Handling the Compound:

Wear the appropriate PPE as detailed in the table above.
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When weighing the solid compound, do so in a fume hood or a ventilated balance

enclosure to avoid generating dust.

For dissolution, add the solvent to the compound slowly to avoid splashing.

In Case of a Spill:

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).

Place the absorbed material into a sealed container for proper disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

For larger spills, evacuate the area and follow emergency procedures.

Disposal Plan
All waste containing N-9-Methoxynonyldeoxynojirimycin must be treated as hazardous

chemical waste.

Waste Segregation:

Collect all solid waste (e.g., contaminated gloves, weigh paper) and liquid waste in

separate, clearly labeled, and sealed containers.

Container Labeling:

Label waste containers with "Hazardous Waste" and the full chemical name: "N-9-
Methoxynonyldeoxynojirimycin".

Disposal Procedure:

Dispose of the hazardous waste through your institution's designated hazardous waste

management program.

Do not dispose of this chemical down the drain or in the regular trash.
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Workflow for Handling N-9-
Methoxynonyldeoxynojirimycin

Preparation

Handling

Disposal

Conduct Risk Assessment

Assemble PPE and Equipment

Prepare Designated Workspace
(Fume Hood)

Wear Appropriate PPE

Weigh/Measure Compound

Perform Experimental Procedure

Segregate Waste
(Solid and Liquid)

Spill?

Label Waste Containers

Dispose via Hazardous
Waste Program

Follow Spill
Cleanup Protocol
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Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of N-9-Methoxynonyldeoxynojirimycin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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